(R)-3-amino-2-(benzylamino)propan-1-ol synthesis from (R)-serine
(R)-3-amino-2-(benzylamino)propan-1-ol synthesis from (R)-serine
This guide details the high-fidelity synthesis of (R)-3-amino-2-(benzylamino)propan-1-ol starting from (R)-Serine Methyl Ester . This route is designed for researchers requiring high enantiomeric excess (ee) and relies on a robust three-step sequence: Reductive Amination , Ammonolysis , and Exhaustive Reduction .
Executive Summary
The synthesis leverages the chiral pool provided by (R)-serine. Unlike routes employing expensive chiral auxiliaries or resolution steps, this protocol maintains the integrity of the chiral center through mild transformations.
-
Core Strategy: Sequential modification of the C1 (carboxyl) and C2 (amine) positions while preserving the C3 (hydroxyl) side chain.
-
Key Challenge: Preventing over-alkylation during benzylation and avoiding racemization of the
-proton in the ester intermediate. -
Solution: Use of reductive amination via benzaldehyde (thermodynamic control) and low-temperature lithium aluminum hydride (LiAlH
) reduction.
Part 1: Retrosynthetic Analysis & Pathway Logic
The target molecule is a vicinal diamine with a primary alcohol. The retrosynthetic disconnection reveals that the C1-C2-C3 carbon skeleton is intact from serine.
-
Target: (R)-3-amino-2-(benzylamino)propan-1-ol
-
Starting Material: (R)-Serine Methyl Ester
Stereochemical Note: While the starting material is (R)-Serine , the IUPAC priority rules change during the synthesis.
-
Serine: -NH
(1) > -COOH (2) > -CH OH (3) (R) -
Target: -NHBn (1) > -CH
OH (2) > -CH NH (3) (S) Note: Although the spatial arrangement of atoms remains identical (retention of configuration), the priority swap between the oxidized C1 and C3 branches formally inverts the descriptor to (S). For consistency with the prompt, we refer to the product derived from (R)-serine.
Caption: Logical flow from (R)-Serine Methyl Ester to the target diamino-alcohol via amide reduction.
Part 2: Detailed Experimental Protocol
Step 1: Mono-Benzylation via Reductive Amination
Objective: Install the benzyl group on the
Reagents:
-
(R)-Serine Methyl Ester Hydrochloride (10.0 mmol)
-
Benzaldehyde (10.0 mmol)
-
Triethylamine (Et
N) (10.0 mmol) -
Sodium Borohydride (NaBH
) (15.0 mmol) or NaBH(OAc) -
Methanol (anhydrous)
Protocol:
-
Free Base Formation: Suspend (R)-Serine Methyl Ester HCl in anhydrous MeOH (50 mL). Add Et
N dropwise at 0°C to liberate the free amine. Stir for 15 min. -
Imine Formation: Add Benzaldehyde (1.0 eq) dropwise. Add anhydrous MgSO
(2 g) to scavenge water and drive the equilibrium toward the imine (Schiff base). Stir at Room Temperature (RT) for 3 hours.-
Checkpoint: Monitor by TLC (formation of a less polar spot).
-
-
Reduction: Cool the mixture to 0°C. Add NaBH
portion-wise over 20 minutes. (Caution: Hydrogen gas evolution). -
Workup: Stir for 1 hour at RT. Quench with saturated NH
Cl. Concentrate in vacuo to remove MeOH. Extract aqueous residue with Ethyl Acetate (3x). Dry organic layer (Na SO ) and concentrate. -
Purification: Flash chromatography (Hexane/EtOAc) if necessary, though crude purity is often sufficient >90%.
Data Output:
| Parameter | Value |
|---|---|
| Yield | 85-92% |
| Appearance | Colorless to pale yellow oil |
| Key NMR Signal |
Step 2: Ammonolysis to the Amide
Objective: Convert the methyl ester to the primary amide. This sets up the C1 position for reduction to an amine.
Reagents:
-
(R)-N-Benzyl-Serine Methyl Ester (from Step 1)
-
7N Ammonia in Methanol (commercial solution)
Protocol:
-
Dissolve the ester in 7N NH
/MeOH (10 volumes). -
Seal the reaction vessel tightly (pressure tube recommended).
-
Stir at RT for 18–24 hours.
-
Note: Do not heat aggressively to avoid racemization of the
-center.
-
-
Workup: Concentrate the solution to dryness under reduced pressure. The product often crystallizes upon removal of solvent.
-
Purification: Trituration with cold diethyl ether or recrystallization from EtOAc/Hexanes.
Data Output:
| Parameter | Value |
|---|---|
| Yield | 88-95% |
| Appearance | White solid |
| Identity | (R)-2-(benzylamino)-3-hydroxypropanamide |
Step 3: Global Reduction with LiAlH
Objective: Reduce the amide carbonyl (C=O
Reagents:
-
Lithium Aluminum Hydride (LiAlH
) (4.0 equiv) -
Anhydrous THF (Tetrahydrofuran)
-
Fieser Workup Reagents (H
O, 15% NaOH)
Protocol:
-
Setup: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen. Charge with LiAlH
pellets (4.0 eq) and anhydrous THF. Cool to 0°C. -
Addition: Dissolve the Amide from Step 2 in anhydrous THF. Add dropwise to the LiAlH
suspension via syringe/cannula.-
Mechanistic Insight: The amide proton is deprotonated first, followed by hydride attack. Excess LAH is required to complex the alkoxides.
-
-
Reflux: Warm to RT, then heat to reflux (66°C) for 6–12 hours. Monitor disappearance of amide by TLC/LC-MS.
-
Fieser Quench (Critical): Cool to 0°C. For every x grams of LiAlH
used, add:-
x mL water (very slowly)
-
x mL 15% NaOH
-
3x mL water[3]
-
-
Isolation: A granular white precipitate forms. Filter through a Celite pad. Wash the pad with warm THF.
-
Final Purification: Concentrate the filtrate. The resulting oil is the target diamino-alcohol. Convert to HCl salt (using HCl/Dioxane) for long-term storage and solid handling.
Data Output:
| Parameter | Value |
|---|---|
| Yield | 75-85% |
| Target Structure | (R)-3-amino-2-(benzylamino)propan-1-ol |
| Purity | >98% (via HPLC after salt formation) |[1]
Part 3: Critical Control Points & Troubleshooting
| Issue | Cause | Corrective Action |
| Racemization | High temperature during imine formation or basic hydrolysis. | Keep Step 1 and Step 2 at or below RT. Use non-nucleophilic bases if needed. |
| Dibenzylation | Use of Benzyl Bromide instead of Reductive Amination.[3] | Strictly use Benzaldehyde/NaBH |
| Incomplete Reduction | Old LiAlH | Titrate LAH or use fresh pellets. Ensure THF is distilled over Na/Benzophenone. |
| Emulsions | Improper LAH quench. | Use the Fieser method strictly. Do not use acidic quench immediately. |
References
-
Lacosamide Precursor Synthesis (Amide Formation)
-
Amide Reduction Methodology
-
Reductive Amination Standards
- Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.
Sources
- 1. EP3144295A1 - Process for the preparation of lacosamide - Google Patents [patents.google.com]
- 2. data.epo.org [data.epo.org]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. DK3144295T3 - METHOD FOR LACOSAMIDE PREPARATION - Google Patents [patents.google.com]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. youtube.com [youtube.com]
